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Compound of Interest

Compound Name: 4-methoxy-N-(4-nitrophenyl)aniline

Cat. No.: B1608119

An In-depth Technical Guide to 4-methoxy-N-(4-
nitrophenyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 4-
methoxy-N-(4-nitrophenyl)aniline, a molecule of interest in various research and
development domains.

Core Molecular Data

The fundamental chemical properties of 4-methoxy-N-(4-nitrophenyl)aniline are summarized
below. These data are essential for experimental design, analytical characterization, and
computational modeling.

Parameter Value Source

Molecular Formula C13H12N203 PubChem|[1]
Molecular Weight 244.25 g/mol PubChem[1]
IUPAC Name :ﬁ:::::xyphenyl)"l' PubChem([1]
CAS Number 730-11-0 PubChem[1]
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Chemical Structure and Properties

4-methoxy-N-(4-nitrophenyl)aniline is an aromatic amine derivative. Its structure consists of
a 4-methoxyphenyl group and a 4-nitrophenyl group bonded to a central nitrogen atom. The
presence of both an electron-donating methoxy group (-OCHs) and an electron-withdrawing
nitro group (-NOz2) on the phenyl rings significantly influences the molecule's electronic
properties and reactivity.

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, a general
methodology for the synthesis of similar diarylamines often involves a Buchwald-Hartwig
amination or a similar cross-coupling reaction. A generalized workflow for such a synthesis is
outlined below.
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Generalized Synthetic Workflow

Reactants:
At i~

- 4-bromoanisole

Catalyst System:
- Palladium Catalyst (e.g., Pdz(dba)s)
- Ligand (e.g., BINAP)

Base:
- Sodium tert-butoxide
Solvent:
- Toluene

Reaction Mixture

Heating under Inert Atmosphere AT et B Purification: Final Product:
(.., 80-110 °C) q P - Column Chromatography 4-methoxy-N-(4-nitrophenyhaniline
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Investigative Logic for Pathway Analysis

4-methoxy-N-
(4-nitrophenyl)aniline
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Hypoxia-related Pathways Kinase Inhibition Assays

‘o

Downstream Signaling Analysis
(e.g., Western Blot, gPCR)

l

Cellular Phenotype Assays
(e.g., Proliferation, Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 4-methoxy-N-(4-
nitrophenyl)aniline.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608119#molecular-weight-and-formula-of-4-
methoxy-n-4-nitrophenyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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